Ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C21H18FNO3S/c1-3-26-21(25)18-17(14-6-4-13(2)5-7-14)12-27-20(18)23-19(24)15-8-10-16(22)11-9-15/h4-12H,3H2,1-2H3,(H,23,24)
• InChI Key: YSZHDHFYIXUHJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H18FNO3S
• Molecular Weight: 383.4 g/mol

Description

Ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate is a chemical compound that belongs to the class of thiophene derivatives. It has gained significant attention in scientific research due to its potential applications in the field of medicine, especially in cancer treatment.

Mechanism of Action

The mechanism of action of Ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate involves the inhibition of the Akt/mTOR signaling pathway. The compound has been found to inhibit the phosphorylation of Akt and mTOR, which are key proteins involved in the signaling pathway. Inhibition of this pathway leads to the induction of cancer cell death and suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate has been found to exhibit low toxicity and high selectivity towards cancer cells. In vitro studies have shown that the compound does not affect the viability of normal cells, indicating its potential as a safe and effective anti-cancer agent. The compound has also been found to inhibit the migration and invasion of cancer cells, indicating its potential as an anti-metastatic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate is its high potency and selectivity towards cancer cells. This makes it a promising candidate for further development as an anti-cancer agent. However, the compound has some limitations for lab experiments, including its low solubility in water and its tendency to form aggregates in solution. These limitations can be overcome by using appropriate solvents and optimizing the experimental conditions.

Future Directions

There are several future directions for research on Ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate. One direction is to further investigate the mechanism of action of the compound and its potential targets in cancer cells. Another direction is to optimize the synthesis method to obtain higher yields and purity of the compound. Further studies are also needed to evaluate the safety and efficacy of the compound in animal models and clinical trials. Additionally, the potential of the compound as a combination therapy with other anti-cancer agents should be explored.

Synthesis Methods

Ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate can be synthesized through a multi-step process involving the reaction of 4-fluorobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-methylphenyl magnesium bromide, and finally with ethyl 2-aminothiophene-3-carboxylate. The synthesis method has been optimized to obtain a high yield of the compound with high purity.

Scientific Research Applications

Ethyl 2-[(4-fluorobenzoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate has shown promising results in scientific research for its potential application in cancer treatment. Studies have shown that the compound exhibits potent anti-tumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has been found to induce cancer cell death by inhibiting the Akt/mTOR signaling pathway, which is involved in cell proliferation and survival.